Cas no 99859-28-6 ((5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione)

• Product Name: (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione
• CAS No: 99859-28-6
• MF: C₁₁H₁₂BrNO₂S
• MW: 302.187480926514
• CID: 6781838
• PubChem ID: 291875
• Update Time: 2025-06-25

(5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione
• SR-01000451026
• 4-BROMO-2-(MORPHOLINE-4-CARBOTHIOYL)PHENOL
• BBL026042
• NSC-157432
• CS-0329954
• NSC157432
• VS-08191
• 4-(5-Bromothiosalicyloyl)morpholine
• AKOS001622960
• 99859-28-6
• Oprea1_804769
• N-Morpholinylbromo-5 thiosalicylamide
• 4-bromo-2-(morpholin-4-ylcarbonothioyl)phenol
• STK758485
• Phenol, 4-bromo-2-(morpholinothiocarbonyl)-
• SJ83400000
• 4-Bromo-2-(morpholinothiocarbonyl)phenol
• MCULE-3549971097
• AB00094242-01
• SR-01000451026-1
• (5-Bromo-2-hydroxyphenyl)(morpholino)methanethione
• (5-bromo-2-hydroxyphenyl)-morpholin-4-ylmethanethione
• NIOSH/SJ8340000
• (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione

• Inchi： 1S/C11H12BrNO2S/c12-8-1-2-10(14)9(7-8)11(16)13-3-5-15-6-4-13/h1-2,7,14H,3-6H2
• InChI Key： JUMZQPQIDDQJNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(N1CCOCC1)=S)O

Computed Properties

• Exact Mass: 300.97721g/mol
• Monoisotopic Mass: 300.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.8Ų

Additional information on (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione

Introduction to (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione (CAS No. 99859-28-6)

The compound (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione, identified by the CAS registry number 99859-28-6, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of morpholine derivatives, which are widely studied in organic chemistry due to their versatile properties and potential in various fields, including pharmaceuticals, agrochemicals, and materials science.

At its core, the molecule consists of a benzene ring substituted with a bromine atom at position 5 and a hydroxyl group at position 2. This substitution pattern imparts specific electronic and steric properties to the aromatic system, making it reactive under certain conditions. The morpholine ring, attached via a methanethione linkage, further enhances the compound's functionality. Morpholine derivatives are known for their ability to form stable complexes with metal ions, which is a key feature exploited in many applications.

Recent studies have highlighted the potential of (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione in the development of novel materials for energy storage systems. Researchers have demonstrated that this compound can act as a precursor for synthesizing advanced carbon materials with high surface area and excellent electrical conductivity. These materials show promise in applications such as supercapacitors and lithium-ion batteries, where high-performance electrodes are required.

In the pharmaceutical industry, the compound has been investigated for its potential as an intermediate in drug synthesis. Its ability to undergo various chemical transformations makes it a valuable building block for constructing complex molecular architectures. For instance, the bromine substituent can be readily replaced with other functional groups, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione typically involves multi-step reactions, starting from readily available starting materials such as bromobenzene derivatives and morpholine. The reaction sequence often includes nucleophilic substitution, condensation, and oxidation steps, which are optimized to achieve high yields and purity. Recent advancements in catalytic methods have further improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, the compound exhibits moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an active area of research. Understanding its fate in different ecosystems is crucial for assessing its potential impact on the environment and ensuring sustainable practices in its production and use.

In summary, (5-Bromo-2-hydroxyphenyl)(morpholin-4-yl)methanethione (CAS No. 99859-28-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing modern science and technology.